4-amino-N-(2-methoxyethyl)benzenesulfonamide

• IUPAC Name: 4-amino-N-(2-methoxyethyl)benzenesulfonamide
• InChI: InChI=1S/C9H14N2O3S/c1-14-7-6-11-15(12,13)9-4-2-8(10)3-5-9/h2-5,11H,6-7,10H2,1H3
• InChI Key: LDTXZWHXMSJEEP-UHFFFAOYSA-N
• Canonical SMILES: COCCNS(=O)(=O)C1=CC=C(C=C1)N
• Molecular Formula: C9H14N2O3S
• Molecular Weight: 230.29 g/mol
• CAS No.: 328062-38-0

Description

4-amino-N-(2-methoxyethyl)benzenesulfonamide is an organic compound with the molecular formula C₉H₁₄N₂O₃S and a molecular weight of 230.28 g/mol . This compound is primarily used in biochemical research, particularly in the field of proteomics .

Scientific Research Applications

4-amino-N-(2-methoxyethyl)benzenesulfonamide has several applications in scientific research:

Proteomics: It is used as a biochemical reagent in proteomics research to study protein interactions and functions.

Medicinal Chemistry: The compound is investigated for its potential therapeutic properties, including antibacterial and anti-inflammatory activities.

Biological Studies: It is used in various biological assays to understand cellular processes and molecular mechanisms.

Future Directions

“4-amino-N-(2-methoxyethyl)benzenesulfonamide” is a biochemical used for proteomics research. As our understanding of proteomics continues to grow, this compound could potentially play a significant role in future research.

Preparation Methods

The synthesis of 4-amino-N-(2-methoxyethyl)benzenesulfonamide typically involves the following steps:

Condensation Reaction: The initial step involves the condensation of 2-amino-4-methoxybenzenesulfonamide with 2-methoxyethylamine under controlled conditions.

Substitution Reaction: The intermediate product undergoes a substitution reaction with sulfonyl chloride to form the final compound.

Industrial production methods for this compound are not widely documented, but laboratory synthesis follows the above-mentioned steps with precise control over reaction conditions to ensure high purity and yield.

Chemical Reactions Analysis

4-amino-N-(2-methoxyethyl)benzenesulfonamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of sulfonic acid derivatives.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride, resulting in the formation of amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the amino group, to form various substituted derivatives.

Mechanism of Action

The mechanism of action of 4-amino-N-(2-methoxyethyl)benzenesulfonamide involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site, thereby blocking substrate access . This inhibition can lead to various biological effects, including antibacterial and anti-inflammatory responses .

Comparison with Similar Compounds

4-amino-N-(2-methoxyethyl)benzenesulfonamide can be compared with other benzenesulfonamide derivatives, such as:

4-amino-N-(4,6-dimethylpyrimidin-2-yl)benzenesulfonamide: This compound has similar antibacterial properties but differs in its molecular structure and specific applications.

4-amino-N-(pyrimidin-2-yl)benzenesulfonamide: Another derivative with distinct therapeutic uses, particularly in combination with other drugs for treating infections.

The uniqueness of this compound lies in its specific molecular structure, which imparts unique biochemical properties and potential therapeutic applications .

Synthesis routes and methods I

Procedure details

A mixture of 2-methoxyethylamine (859 mg, 11.4 mmol), sulphanilyl fluoride (1.0 g, 5.71 mmol), and triethylamine (1.72 g, 22.9 mmol) in n-butanol (15 ml) was heated at reflux for 18 hours. The mixture was allowed to cool and the volatiles were removed by evaporation. The residue was purified by chromatography eluting with ethyl acetate/hexane (50:50) increasing in polarity to (70:30) to give the title compound (860 mg, 65%). NMR: 2.78 (q, 2H), 3.15 (s, 3H), 3.25 (t, 2H), 5.87 (s, 2H), 6.58 (d, 2H), 7.10 (t, 1H), 7.40 (d, 2H); m/z: 231 [MH]+.

Synthesis routes and methods II

Procedure details